Cas no 597565-50-9 (4-(5-(Methoxycarbonyl)thiophen-2-yl)benzoic acid)

• Product Name: 4-(5-(Methoxycarbonyl)thiophen-2-yl)benzoic acid
• CAS No: 597565-50-9
• MF: C₁₃H₁₀O₄S
• MW: 262.281102657318
• MDL: MFCD06661175
• CID: 950636
• PubChem ID: 5098425
• Update Time: 2025-04-19

4-(5-(Methoxycarbonyl)thiophen-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-(Methoxycarbonyl)thiophen-2-yl)benzoic acid
• 4-(5-methoxycarbonylthiophen-2-yl)benzoic acid
• 5-(4-carboxyphenyl)-2-thiophenecarboxylic acid
• DTXSID00408289
• DB-305072
• 597565-50-9

• MDL： MFCD06661175
• Inchi： 1S/C13H10O4S/c1-17-13(16)11-7-6-10(18-11)8-2-4-9(5-3-8)12(14)15/h2-7H,1H3,(H,14,15)
• InChI Key： CSIYURZHOBARCQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 262.03000
• Monoisotopic Mass: 262.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 91.84000
• LogP: 2.89990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids